2-(4-Chlorophenyl)ethyl 4-methylbenzenesulfonate

• CAS RN: 6948-71-6
• Molecular Formula: C15H15ClO3S
• Molecular Weight: 310.8 g/mol
• IUPAC Name: 2-(4-chlorophenyl)ethyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C15H15ClO3S/c1-12-2-8-15(9-3-12)20(17,18)19-11-10-13-4-6-14(16)7-5-13/h2-9H,10-11H2,1H3
• InChI Key: OIWKPVLNEDEDPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCCC2=CC=C(C=C2)Cl

Description

2-(4-Chlorophenyl)ethyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C15H15ClO3S and its molecular weight is 310.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5 g (31.9 mmol) of 2-(4-Chloro-phenyl)-ethanol was dissolved in 100 ml of pyridine and the solution was cooled to 0° C. 6.09 g (31.9 mmol) of para-toluene sulfonyl chloride was added to this solution and the reaction was stirred at 0° C. for 2 h, then at room temperature for 16 h. The solvent was removed under reduced pressure, the residue was taken-up in ethyl acetate and the solution was washed once with saturated aqueous sodium bicarbonate, once with water, and once with saturated aqueous sodium chloride. The organic phase was dried with sodium sulfate, filtered and the solvent was removed under reduced pressure. The compound was recrystallised from n-heptane/ethyl acetate. Yield: 6.23 g MS (Cl+): m/e=311, chloro pattern.